Cas no 7365-82-4 (ACES)

• Product Name: ACES
• CAS No: 7365-82-4
• MF: C₄H₁₀N₂O₄S
• MW: 182.198199748993
• MDL: MFCD00008030
• CID: 47374
• PubChem ID: 24891495
• Update Time: 2025-04-18

ACES Chemical and Physical Properties

Names and Identifiers

• 2-((2-Amino-2-oxoethyl)amino)ethanesulfonic acid
• 2-[(2-Amino-2-oxoethyl)amino]ethanesulfonic acid
• N-(2-ACETAMIDO)-2-AMINOETHANESULFONIC ACID
• N-(2-ACETAMIDO)-2-AMINOETHANESULPHONIC ACID
• N-(CARBAMOYLMETHYL)TAURINE
• N-(CARBAMOYLMETHYL)-2-AMINOETHANESULFONIC ACID
• TIMTEC-BB SBB006711
• ACES
• ACES BUFFER
• 2-(CARBAMOYLMETHYLAMINO)ETHANESULFONIC ACID
• N-(Carbamoylmethyl) taurine (ACES)
• N-(2-Acetamido)-2-aminoethanesulfonic Acid [Good's buffer component for biological research]
• 2-[(Carbamoylmethyl)amino]ethanesulfonic Acid
• Ethanesulfonic acid, 2-[(2-amino-2-oxoethyl)amino]-
• I5SPL5YVBY
• N-[2-Acetamido]-2-aminoethanesulfonic acid
• DBXNUXBLKRLWFA-UHFFFAOYSA-N
• NSC166668
• N - (2-Acetylamino) -2-aminoethanesulfonic acid
• ACES, anhydrous, free-flowing, Redi-Dri(TM), >=99.0%
• F20338
• W-104447
• ACES [MI]
• HY-D0866
• 2-(2-amino-2-oxoethylamino)ethanesulfonic acid
• ACES, BioXtra, >=99.0% (titration)
• NS00037542
• A837887
• ACES, BioPerformance Certified, >=99.0%
• UNII-I5SPL5YVBY
• A0700
• NSC-166668
• AI3-62515
• ACES, Vetec(TM) reagent grade, 98%
• Ethanesulfonic acid, {2-[(2-amino-2-oxoethyl)amino]-}
• NSC 166668
• CS-0015175
• AS-67685
• Ethanesulfonic acid, 2-((2-amino-2-oxoethyl)amino)-
• LUQ
• CHEBI:39060
• ACES, >=99.0% (titration)
• (N-(-2-Acetamido))-2-aminoethanesulfonic acid
• 2-[(2-amino-2-oxo-ethyl)amino]ethanesulfonic acid
• AKOS015892697
• C4H10N2O4S
• N-(Carbamoylmethyl)-2-aminoethanesulfonicacid
• N-(2-Acetamido)-2-aminoethanesulfonic acid ACES
• {2-[(2-Amino-2-oxoethyl)amino]ethanesulfonic} acid
• EINECS 230-908-4
• TAURINE, N-(CARBAMOYLMETHYL)-
• Q10859796
• 2-[(carbamoylmethyl)amino]ethane-1-sulfonic acid
• 7365-82-4
• SCHEMBL99940
• DTXSID8064644
• SY018218
• MFCD00008030
• FT-0629094
• ACES, BioUltra, >=99.5% (T)
• DB-019494
• Ultra pure, inverted exclamation markY99.5% (T)

• MDL： MFCD00008030
• Inchi： 1S/C4H10N2O4S/c5-4(7)3-6-1-2-11(8,9)10/h6H,1-3H2,(H2,5,7)(H,8,9,10)
• InChI Key： DBXNUXBLKRLWFA-UHFFFAOYSA-N
• SMILES： S(CCNCC(N)=O)(=O)(=O)O
• BRN： 2253770

Computed Properties

• Exact Mass: 182.03600
• Monoisotopic Mass: 182.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -4.7
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4840
• Melting Point: >220 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.536
• PH: 2.5-4.5 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 117.87000
• LogP: 0.12110
• Merck: 14,36
• pka: 6.8(at 25℃)
• Solubility: Soluble in water

ACES Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents